Cas no 64218-56-0 (5,6-Isobenzofurandicarboxaldehyde, 1,3-diphenyl-)

• Product Name: 5,6-Isobenzofurandicarboxaldehyde, 1,3-diphenyl-
• CAS No: 64218-56-0
• MF: C₂₂H₁₄O₃
• MW: 326.344766139984
• CID: 424546
• PubChem ID: 12352249
• Update Time: 2025-04-19

5,6-Isobenzofurandicarboxaldehyde, 1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 5,6-Isobenzofurandicarboxaldehyde, 1,3-diphenyl-
• 1,3-diphenyl-2-benzofuran-5,6-dicarbaldehyde
• DTXSID20493430
• 64218-56-0
• 1,3-diphenylisobenzofuran-5,6-dicarbaldehyde

• Inchi： 1S/C22H14O3/c23-13-17-11-19-20(12-18(17)14-24)22(16-9-5-2-6-10-16)25-21(19)15-7-3-1-4-8-15/h1-14H
• InChI Key： DOYSNJDSLSMSMV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C2C=C(C=O)C(C=O)=CC2=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.09432
• Monoisotopic Mass: 326.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28